![molecular formula C20H39BF4N2 B1592252 1-Hexadecyl-3-methylimidazolium tetrafluoroborate CAS No. 244193-64-4](/img/structure/B1592252.png)
1-Hexadecyl-3-methylimidazolium tetrafluoroborate
Overview
Description
1-Hexadecyl-3-methylimidazolium tetrafluoroborate (HMIM-BF4) is an ionic liquid (IL) that is widely used in various scientific research applications. It is a colorless, non-volatile, and thermally stable liquid with a melting point of -68°C. HMIM-BF4 is a quaternary ammonium salt and consists of a positively charged cationic part and a negatively charged anionic part. It is widely used in organic synthesis, chemical catalysis, and electrochemistry due to its unique properties.
Scientific Research Applications
Activity Coefficients Measurement
1-Hexadecyl-3-methylimidazolium tetrafluoroborate (C16MIM][BF4]) has been studied for its activity coefficients at infinite dilution of various organic compounds, using inverse gas chromatography. This research, conducted at different temperatures, is significant in understanding the interactions and solubility parameters in this ionic liquid (Mutelet & Jaubert, 2007).
Micellization and Thermodynamics
The micellization and thermodynamic properties of C16MIM][BF4], among other similar ionic liquids, have been systematically studied. Methods like conductivity measurement, surface tension, and fluorescence measurement were employed to understand critical micelle concentration and the effects of various factors like temperature and solvents (Wei et al., 2014).
Liquid Clathrate Formation
C16MIM][BF4] is known to form liquid clathrates when mixed with aromatic hydrocarbons. This characteristic is essential for trapping aromatic solutes in the solid state, forming crystalline inclusion compounds (Holbrey et al., 2003).
Viscosity Analysis
The viscosity of C16MIM][BF4] has been a subject of study, essential for understanding its fluid dynamics under different conditions. Such studies are crucial in applications where the physical behavior of the liquid is a key factor (Tomida et al., 2006).
Chromatographic Applications
C16MIM][BF4] has been utilized as a novel cationic surfactant for separating phenolic compounds in micellarelectrokinetic capillary chromatography (MEKC). This application highlights its role in analytical chemistry, particularly in the efficient separation of complex mixtures (Niu et al., 2009).
Green Chemistry Applications
C16MIM][BF4] has been explored in the context of green chemistry for its use as a recyclable medium in organic reactions. This reflects its potential as an environmentally friendly alternative to traditional solvents, enhancing atom utilization and reducing waste (Zhang et al., 2003).
Rheological Properties
The rheology of C16MIM][BF4] has been studied, particularly its behavior in wormlike micellar solutions. This research provides insights into the viscoelastic properties of the ionic liquid, crucial for applications in material science and engineering (Wang et al., 2020).
Mechanism of Action
Target of Action
1-Hexadecyl-3-methylimidazolium Tetrafluoroborate is a type of ionic liquid, which is known to interact with various biological and chemical structures The primary targets of this compound are not explicitly mentioned in the available literature
Mode of Action
It has been confirmed that this compound can self-assemble into micellar and lamellar lyotropic liquid crystal phases in certain aprotic ionic liquids . This suggests that it may interact with its targets through a process of self-assembly, leading to changes in the structural organization of the target molecules .
Biochemical Pathways
The ability of this compound to form micellar and lamellar structures suggests that it may influence the organization and function of biological membranes .
Result of Action
Its ability to self-assemble into micellar and lamellar structures suggests that it may influence the structural organization of biological membranes, potentially affecting cellular function .
Action Environment
The action of this compound may be influenced by various environmental factors. For instance, the formation of micellar and lamellar structures is likely to be dependent on the surrounding ionic environment . Additionally, the stability of this compound may be affected by factors such as temperature and pH .
Biochemical Analysis
Biochemical Properties
It has been confirmed that the cationic surfactant 1-hexadecyl-3-methylimidazolium bromide can self-assemble into micellar and lamellar lyotropic liquid crystal phases in the aprotic ionic liquid . This suggests that 1-Hexadecyl-3-methylimidazolium tetrafluoroborate may interact with enzymes, proteins, and other biomolecules in a similar manner.
Temporal Effects in Laboratory Settings
It is known that this compound is stable and does not degrade easily .
Properties
IUPAC Name |
1-hexadecyl-3-methylimidazol-3-ium;tetrafluoroborate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H39N2.BF4/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-22-19-18-21(2)20-22;2-1(3,4)5/h18-20H,3-17H2,1-2H3;/q+1;-1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WXCIBNGOVJQXTI-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
[B-](F)(F)(F)F.CCCCCCCCCCCCCCCCN1C=C[N+](=C1)C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H39BF4N2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID8049254 | |
Record name | 1-Hexadecyl-3-methylimidazolium tetrafluoroborate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID8049254 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
394.3 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
244193-64-4 | |
Record name | 1-Hexadecyl-3-methylimidazolium tetrafluoroborate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID8049254 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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